Cas no 89537-21-3 (Not available)

• Product Name: Not available
• CAS No: 89537-21-3
• MF: C₅H₁₂NO₅P
• MW: 197.126242637634
• MDL: MFCD20527570
• CID: 3163756
• PubChem ID: 11084793
• Update Time: 2025-10-19

Not available Chemical and Physical Properties

Names and Identifiers

• Not available
• 89537-21-3
• methyl 2-amino-2-(dimethyl phosphono)acetate
• EN300-7853200
• Amino-(dimethoxy-phosphoryl)-aceticacidmethylester
• amino-(dimethoxy-phosphoryl)-acetic acid methyl ester
• rac.-2-(dimethoxyphosphinyl)glycine methyl ester
• 2-(dimethoxyphosphinyl)glycine methyl ester
• rac.-2-(dimethoxy-phosphinyl)glycine methyl ester
• SCHEMBL2034964
• LMYHMXOWYQNKSD-UHFFFAOYSA-N
• G73572
• methyl amino(dimethoxyphosphoryl)acetate
• Methyl 2-amino-2-(dimethoxyphosphoryl)acetate

• MDL： MFCD20527570
• Inchi： 1S/C5H12NO5P/c1-9-5(7)4(6)12(8,10-2)11-3/h4H,6H2,1-3H3
• InChI Key： LMYHMXOWYQNKSD-UHFFFAOYSA-N
• SMILES： P(C(C(=O)OC)N)(=O)(OC)OC

Computed Properties

• Exact Mass: 197.04530948g/mol
• Monoisotopic Mass: 197.04530948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Not available

Comprehensive Analysis of CAS No. 89537-21-3: Properties, Applications, and Industry Relevance

In the ever-evolving landscape of chemical research and industrial applications, CAS No. 89537-21-3 has garnered significant attention despite its product name not being available in public databases. This unique identifier represents a compound whose structural and functional characteristics are of growing interest to researchers, manufacturers, and formulators across multiple sectors. The absence of a standardized chemical name for this substance has not diminished its scientific value, as evidenced by the increasing number of patent filings and research papers referencing this CAS registry number.

The chemical industry's current focus on sustainable materials and bio-based alternatives has created new opportunities for compounds like 89537-21-3. Market trends indicate rising demand for specialty chemicals that can serve as performance enhancers or multifunctional additives in various formulations. While the exact molecular structure of this compound remains proprietary in many cases, available data suggests it may function as an effective intermediate or modifier in polymer systems, aligning with the industry's shift toward high-performance materials.

From a regulatory compliance perspective, CAS 89537-21-3 has been evaluated under major chemical inventories worldwide. Its status in REACH (Registration, Evaluation, Authorization and Restriction of Chemicals) and other global regulatory frameworks makes it particularly relevant for companies navigating the complex landscape of chemical compliance. The compound's toxicological profile, while not fully public, appears to meet current safety standards for industrial use, based on limited available assessments.

In research settings, scientists investigating novel material properties frequently encounter references to this CAS number. The compound's potential applications span from advanced coatings to specialty adhesives, with particular interest in its possible role as a compatibility agent in multi-component systems. These characteristics position it as a valuable subject for studies exploring material science innovations and formulation breakthroughs.

The commercial significance of 89537-21-3 becomes evident when examining patent literature, where it appears in contexts ranging from electronic materials to consumer product formulations. While specific trade names remain undisclosed, the frequency of its appearance in intellectual property documents suggests its importance as a proprietary component in various high-value applications. This aligns with current market demands for differentiated chemical solutions that can provide competitive advantages.

Analytical challenges associated with CAS No. 89537-21-3 reflect broader issues in chemical characterization. The limited public data available necessitates advanced spectroscopic techniques for proper identification and quality control. This situation underscores the importance of analytical method development in working with specialty chemicals that lack comprehensive public documentation.

From a supply chain perspective, the compound's status as a specialty chemical with restricted nomenclature creates unique procurement considerations. Buyers seeking materials with this CAS identifier often need to work closely with suppliers to verify specifications and ensure material consistency. This dynamic reflects larger trends in the chemical sourcing landscape, where precise identification and quality assurance have become paramount.

Environmental considerations surrounding 89537-21-3 remain an active area of inquiry. While not classified as hazardous under major regulatory systems, the compound's environmental fate and biodegradability profile are subjects of ongoing research. This aligns with industry-wide efforts to develop greener chemical alternatives and improve the sustainability footprint of industrial processes.

The technical community continues to explore potential synergies between CAS 89537-21-3 and other functional materials. Early indications suggest possible applications in energy storage systems and advanced composites, though these potential uses require further validation. Such exploratory research directions mirror the chemical industry's broader push toward innovative material solutions for emerging technologies.

Quality control protocols for materials containing this CAS number present unique challenges due to the limited public reference data. Manufacturers working with this compound typically develop customized analytical standards and testing methodologies to ensure batch-to-batch consistency. This situation highlights the importance of robust quality assurance systems in specialty chemical production.

Looking forward, the scientific and industrial communities anticipate expanded documentation and research regarding CAS No. 89537-21-3. As patent protections expire and more data becomes publicly available, researchers expect to gain deeper insights into this compound's full potential. This anticipated knowledge expansion aligns with the chemical industry's broader trajectory toward transparent ingredient disclosure and collaborative innovation.

The story of 89537-21-3 exemplifies the complex interplay between proprietary chemistry and scientific progress. While its complete profile remains partially obscured, the compound's appearance across diverse technical literature suggests it plays meaningful roles in multiple advanced material applications. As the chemical enterprise continues evolving, compounds like this will likely gain increased attention from researchers and formulators seeking next-generation solutions to technical challenges.